Cas no 1254157-33-9 (1-Methylcyclohexane-1,4-diamine)

• Product Name: 1-Methylcyclohexane-1,4-diamine
• CAS No: 1254157-33-9
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD32187025
• CID: 5685967
• PubChem ID: 21584931
• Update Time: 2025-10-28

1-Methylcyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6908399
• EN300-2503041
• SCHEMBL22825342
• 1254157-33-9
• 1-methylcyclohexane-1,4-diamine
• SCHEMBL331292
• 1,4-Cyclohexanediamine, 1-methyl-
• 1-Methylcyclohexane-1,4-diamine

• MDL： MFCD32187025
• Inchi： 1S/C7H16N2/c1-7(9)4-2-6(8)3-5-7/h6H,2-5,8-9H2,1H3
• InChI Key： DWFQYSNYIDKLCP-UHFFFAOYSA-N
• SMILES： NC1(C)CCC(CC1)N

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 197.2±8.0 °C(Predicted)
• pka: 10.86±0.70(Predicted)

Additional information on 1-Methylcyclohexane-1,4-diamine

1-Methylcyclohexane-1,4-diamine: A Comprehensive Overview

1-Methylcyclohexane-1,4-diamine, also known by its CAS number 1254157-33-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of cyclohexane, featuring a methyl group and two amino groups positioned at the 1 and 4 positions of the cyclohexane ring. Its unique structure endows it with distinctive chemical properties, making it a valuable component in various applications.

The synthesis of 1-Methylcyclohexane-1,4-diamine typically involves multi-step processes, including ring-opening reactions and subsequent amination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation. These innovations are pivotal in addressing the growing demand for this compound in industrial settings.

One of the most notable applications of 1-Methylcyclohexane-1,4-diamine is in the synthesis of high-performance polymers. Its diamine functionality makes it an ideal precursor for polyamides and polyurethanes, which are widely used in textiles, automotive components, and electronic insulation materials. Recent studies have demonstrated that incorporating 1-Methylcyclohexane-1,4-diamine into polymer formulations can significantly improve mechanical strength and thermal stability. For example, a 2023 study published in *Polymer Chemistry* highlighted its role in developing lightweight yet durable materials for aerospace applications.

In addition to its role in polymer synthesis, 1-Methylcyclohexane-1,4-diamine has shown promise in biomedical applications. Its ability to form stable complexes with metal ions has led to its exploration as a potential drug delivery agent. Researchers have investigated its use as a ligand in metal-based anticancer drugs, where it can enhance drug solubility and targeting efficiency. A 2023 article in *Journal of Medicinal Chemistry* reported that 1-Methylcyclohexane-1,4-diamine derivatives exhibited improved pharmacokinetic profiles compared to traditional ligands.

The chemical properties of 1-Methylcyclohexane-1,4-diamine are also advantageous in catalysis. Its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis reactions. Recent breakthroughs have utilized its enantioselective properties to produce complex organic molecules with high optical purity. This capability is particularly valuable in the pharmaceutical industry, where the stereochemistry of compounds is critical for therapeutic efficacy.

From an environmental standpoint, 1-Methylcyclohexane-1,4-diamine exhibits moderate toxicity levels when handled appropriately. However, its biodegradability under specific conditions makes it a more sustainable option compared to some traditional chemicals. Regulatory bodies have established guidelines for its safe handling and disposal to minimize ecological impact.

In conclusion, 1-Methylcyclohexane-1,4-diamine (CAS No: 1254157-33-9) is a multifaceted compound with applications spanning polymer science, biomedicine, and catalysis. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in advancing modern chemistry and materials science.